Cas no 896287-36-8 (N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3-fluorophenyl)ethanediamide)

• Product Name: N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3-fluorophenyl)ethanediamide
• CAS No: 896287-36-8
• MF: C₂₁H₂₄FN₃O₄S
• MW: 433.496367454529
• CID: 6129952
• PubChem ID: 18574921
• Update Time: 2025-10-20

N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3-fluorophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3-fluorophenyl)ethanediamide
• N-[[1-(2,5-dimethylphenyl)sulfonylpyrrolidin-2-yl]methyl]-N'-(3-fluorophenyl)oxamide
• N1-((1-((2,5-dimethylphenyl)sulfonyl)pyrrolidin-2-yl)methyl)-N2-(3-fluorophenyl)oxalamide
• F2574-0567
• AKOS024661881
• 896287-36-8
• N-{[1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-yl]methyl}-N'-(3-fluorophenyl)ethanediamide

• Inchi： 1S/C21H24FN3O4S/c1-14-8-9-15(2)19(11-14)30(28,29)25-10-4-7-18(25)13-23-20(26)21(27)24-17-6-3-5-16(22)12-17/h3,5-6,8-9,11-12,18H,4,7,10,13H2,1-2H3,(H,23,26)(H,24,27)
• InChI Key： USRVABBUCOAXDZ-UHFFFAOYSA-N
• SMILES： C(NCC1CCCN1S(C1=CC(C)=CC=C1C)(=O)=O)(=O)C(NC1=CC=CC(F)=C1)=O

Computed Properties

• Exact Mass: 433.14715559g/mol
• Monoisotopic Mass: 433.14715559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3-fluorophenyl)ethanediamide

Introduction to N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3-fluorophenyl)ethanediamide (CAS No. 896287-36-8)

N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3-fluorophenyl)ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 896287-36-8, represents a novel class of molecules with potential applications in drug discovery and molecular biology. The unique structural features of this compound, particularly its dual amide linkage and the presence of both aromatic and heterocyclic moieties, make it a subject of considerable interest for researchers exploring new therapeutic avenues.

The molecular structure of N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3-fluorophenyl)ethanediamide consists of a central pyrrolidine ring substituted with a 2,5-dimethylbenzenesulfonyl group at the 1-position, connected to a methyl group at the 2-position. The other end of the molecule features an amide bond linking to a 3-fluorophenyl group. This configuration imparts distinct electronic and steric properties to the compound, which are critical for its interactions with biological targets.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with various diseases. The amine groups in N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3-fluorophenyl)ethanediamide provide multiple sites for functionalization, allowing for the design of derivatives with enhanced binding affinity and selectivity. This flexibility has made the compound a valuable scaffold in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in cancer progression. Studies have shown that molecules with similar structural motifs can interfere with key signaling pathways that drive tumor growth and metastasis. The presence of the 3-fluorophenyl group in particular has been associated with increased metabolic stability and improved pharmacokinetic profiles in drug candidates.

Furthermore, the dual amide linkage in N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3-fluorophenyl)ethanediamide offers a unique opportunity for designing molecules with enhanced solubility and bioavailability. This is particularly important for drug development, where poor solubility can significantly limit the efficacy of a therapeutic agent. By optimizing the electronic properties of the aromatic rings and the steric environment around the amide groups, researchers can fine-tune the physicochemical properties of this compound to improve its pharmaceutical potential.

The synthesis of N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3-fluorophenyl)ethanediamide involves multiple steps, each requiring careful control to ensure high yield and purity. The introduction of the 2,5-dimethylbenzenesulfonyl group onto the pyrrolidine ring is typically achieved through sulfonylation reactions, while the attachment of the 3-fluorophenyl group is often accomplished via amide coupling techniques. These synthetic strategies highlight the compound's complexity and underscore the expertise required to produce it on a scalable basis.

Recent advances in computational chemistry have also played a pivotal role in understanding the behavior of N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3-fluorophenyl)ethanediamide both in vitro and in silico. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at an atomic level. These insights are crucial for designing derivatives with improved activity and reduced side effects. By leveraging computational tools alongside experimental data, researchers can accelerate the drug discovery process significantly.

The potential applications of N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3-fluorophenyl)ethanediamide extend beyond oncology. There is growing evidence suggesting that this compound may also have utility in treating neurological disorders by modulating neurotransmitter receptors or ion channels. The ability to fine-tune its pharmacological properties makes it an attractive candidate for further exploration in this area as well.

In conclusion, N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'(3-fluorophenyl)ethanediamide (CAS No. 896287-36-8) is a multifaceted compound with significant promise in pharmaceutical research. Its unique structural features and versatile functionalization possibilities make it a valuable tool for developing new therapeutics targeting various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.